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Comparative Profile of Rimocidin

Compound Focus: Rimocidin

CAS No.: 1393-12-0
Cat. No.: S541438

Get Quote

The table below summarizes key characteristics of Rimocidin and how it compares to other related polyene

macrolide antifungals.

Property Rimocidin Amphotericin B Nystatin Natamycin
Chemical Glycosylated Glycosylated Glycosylated Glycosylated
Class Polyene Macrolide Polyene Macrolide  Polyene Macrolide Polyene

(GPM) [1] (GPM) [1] (GPM) [1] Macrolide (GPM)

[1]

Core Ergosterol Ergosterol Ergosterol Ergosterol
Mechanism of  Sequestration Sequestration Sequestration Sequestration
Action ("Sterol Sponge™) [1]  ("Sterol Sponge™) ("Sterol Sponge") ("Sterol

Primary
Application

Agricultural
antifungal; activity
against plant
pathogens like
Fusarium
oxysporum [2] [3]

[1]

Clinical; treatment
of systemic fungal
infections [1]

[1]

Clinical; primarily
topical treatment of
fungal infections [1]

Sponge") [1]

Clinical & Food;
topical
ophthalmic use
and food
preservation [1]
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Property

Key Structural
Features

Reported Yield
(in S. rimosus
M527)

Yield
Improvement
Strategy

Rimocidin

Tetraene moiety;
conserved polyene-
hemiketal region;
mycosamine sugar

[1]

~100 mg/L (wild-
type strain) [2]

Overexpression of
pathway regulator
rnmR2 (up to 81.8%
increase) [4] [2]

Amphotericin B

trans-Heptaene
moiety; conserved
polyene-hemiketal
region;
mycosamine sugar

[1]

N/A

N/A

Nystatin

Tetraene moiety
(similar to
rimocidin);
conserved
polyene-hemiketal
region;
mycosamine sugar

[1]

N/A

N/A

Natamycin

Tetraene moiety;
conserved
polyene-
hemiketal region

[1]

N/A

N/A

Experimental Data and Protocols

Here are methodologies from key studies on Rimecidin production and mechanism, which can support your

own experimental work.

Protocol for Yield Improvement via Regulatory Gene
Overexpression

This experiment demonstrates a genetic strategy to enhance Rimeocidin production [4] [2].

e Objective: To increase Rimocidin biosynthesis by overexpressing the positive pathway-specific
regulator gene rimR2.
¢ Methodology:
o Strain Construction: The rimR2 gene in Streptomyces rimosus M527 was overexpressed
using five different strong promoters (permk, *kasOp, SPL21, SPL57, and the native promoter)
to create recombinant strains.
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o Fermentation: Strains were cultivated in shake flasks containing a defined liquid medium. The
medium composition included glucose and lactose as carbon sources, yeast extract, and trace
elements [5].

o Analysis: Rimocidin production was quantified using High-Performance Liquid
Chromatography (HPLC). Transcriptional levels of biosynthetic genes were analyzed by RT-
PCR.

e Key Results: The strain M527-KR, with imR2 under the kasOp promoter, showed the highest yield
increase of 81.8% compared to the wild-type strain. This was correlated with elevated transcriptional
levels of the *rim gene cluster [2].

Protocol for Investigating the Conserved "Sterol Sponge"
Mechanism

This series of experiments establishes a unifying mechanism of action for Rimecidin and other GPMs [1].

¢ Objective: To test the hypothesis that Rimocidin kills fungi via extramembranous ergosterol
sequestration, a mechanism conserved across GPMs.
¢ Methodology:

o Ergosterol Sequestration Assay: The ability of Rimocidin to form complexes with ergosterol
was tested in vitro.

o Fungicidal Activity Assay: The antifungal activity of Rimocidin was measured against target
fungi. In a key experiment, Rimocidin was pre-complexed with exogenous ergosterol to
saturate its binding sites before being applied to fungi.

¢ Key Results: Pre-complexation with ergosterol significantly reduced Rimocidin's fungicidal activity.
This indicates that its antifungal action depends on its capacity to bind and sequester ergosterol from
the fungal membrane, supporting the "sterol sponge" model [1].

Biosynthesis and Regulation Workflow

The diagram below outlines the biosynthetic pathway of Rimocidin and its key regulatory controls based on

current research.
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Negative Regulator: NsdAsr

(Impacts precursor pools)

Represses

Positive Regulator: RimR2 Precursors:
(Binds promoters of rimA, rimC) Malonyl-CoA, Methylmalonyl-CoA

Type | Polyketide Synthase (PKS)
(rim Gene Cluster)

Rimocidinolide
(Macrocyclic Aglycone)

Tailoring Reactions
(e.g., Glycosylation)

Rimocidin

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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